Dde Biotin-PEG4-Picolyl azide
Dde Biotin-PEG4-Picolyl azide
Dde Biotin-PEG4-Picolyl azide is a cleavable reagent containing a biotin moiety and a picolyl azide moiety which can be conjugated with alkyne-containing biomolecules. This biotin reagent incorporates a copper-chelating motif that dramatically accelerates the Cu(I)-catalyzed Click Chemistry. Dde protecting group allows efficient release of captured biotinylated molecules from streptavidin under mild conditions with hydrazine.
Brand Name:
Vulcanchem
CAS No.:
2055048-42-3
VCID:
VC0525220
InChI:
InChI=1S/C38H57N9O9S/c1-38(2)21-30(48)35(31(49)22-38)28(40-11-9-34(51)44-27-8-7-26(42-23-27)24-43-47-39)10-13-53-15-17-55-19-20-56-18-16-54-14-12-41-33(50)6-4-3-5-32-36-29(25-57-32)45-37(52)46-36/h7-8,23,29,32,36,40H,3-6,9-22,24-25H2,1-2H3,(H,41,50)(H,44,51)(H2,45,46,52)/t29-,32-,36-/m0/s1
SMILES:
O=C1N[C@@]2([H])CS[C@@H](CCCCC(NCCOCCOCCOCCOCC/C(NCCC(NC3=CN=C(CN=[N+]=[N-])C=C3)=O)=C4C(CC(C)(C)CC\4=O)=O)=O)[C@@]2([H])N1
Molecular Formula:
C38H57N9O9S
Molecular Weight:
815.99
Dde Biotin-PEG4-Picolyl azide
CAS No.: 2055048-42-3
Inhibitors
VCID: VC0525220
Molecular Formula: C38H57N9O9S
Molecular Weight: 815.99
Purity: >95% (or refer to the Certificate of Analysis)
CAS No. | 2055048-42-3 |
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Product Name | Dde Biotin-PEG4-Picolyl azide |
Molecular Formula | C38H57N9O9S |
Molecular Weight | 815.99 |
IUPAC Name | N-(6-(azidomethyl)pyridin-3-yl)-15-(4,4-dimethyl-2,6-dioxocyclohexylidene)-1-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)-3,6,9,12-tetraoxa-16-azanonadecan-19-amide |
Standard InChI | InChI=1S/C38H57N9O9S/c1-38(2)21-30(48)35(31(49)22-38)28(40-11-9-34(51)44-27-8-7-26(42-23-27)24-43-47-39)10-13-53-15-17-55-19-20-56-18-16-54-14-12-41-33(50)6-4-3-5-32-36-29(25-57-32)45-37(52)46-36/h7-8,23,29,32,36,40H,3-6,9-22,24-25H2,1-2H3,(H,41,50)(H,44,51)(H2,45,46,52)/t29-,32-,36-/m0/s1 |
Standard InChIKey | CYXSXYDLWXHYSI-RHLYCORQSA-N |
SMILES | O=C1N[C@@]2([H])CS[C@@H](CCCCC(NCCOCCOCCOCCOCC/C(NCCC(NC3=CN=C(CN=[N+]=[N-])C=C3)=O)=C4C(CC(C)(C)CC\4=O)=O)=O)[C@@]2([H])N1 |
Appearance | Solid powder |
Description | Dde Biotin-PEG4-Picolyl azide is a cleavable reagent containing a biotin moiety and a picolyl azide moiety which can be conjugated with alkyne-containing biomolecules. This biotin reagent incorporates a copper-chelating motif that dramatically accelerates the Cu(I)-catalyzed Click Chemistry. Dde protecting group allows efficient release of captured biotinylated molecules from streptavidin under mild conditions with hydrazine. |
Purity | >95% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Dde Biotin-PEG4-Picolyl azide |
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Last Modified | Aug 20 2021 |
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